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Compound of Interest

Compound Name:
Azilsartan medoxomil

monopotassium

Cat. No.: B10862242 Get Quote

These application notes provide a comprehensive overview and detailed protocols for the

determination of Azilsartan Medoxomil, an angiotensin II receptor antagonist used in the

treatment of hypertension, by UV spectrophotometry.[1][2][3][4][5] The methods outlined are

simple, accurate, precise, and cost-effective, making them suitable for routine quality control

analysis in pharmaceutical settings.[3][6]

Principle
The fundamental principle behind this method is the measurement of absorbance of ultraviolet

radiation by Azilsartan Medoxomil at a specific wavelength. According to the Beer-Lambert law,

the absorbance of a solution is directly proportional to the concentration of the analyte in the

solution. By measuring the absorbance of a sample solution and comparing it to a standard

calibration curve, the concentration of Azilsartan Medoxomil can be accurately determined.

Instrumentation and Materials
Instrumentation: A double beam UV-Visible Spectrophotometer with a spectral bandwidth of

1 nm and a pair of 10 mm matched quartz cells.[7]

Reagents and Solvents:

Azilsartan Medoxomil reference standard
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Methanol (AR grade)[2][6]

Distilled Water[1][3]

0.1N Sodium Hydroxide[1]

Phosphate buffer (pH 7.8)[8]

Hydrochloric Acid (0.1N)

Tween 80

Summary of Method Parameters
The following tables summarize the quantitative data from various validated UV

spectrophotometric methods for the determination of Azilsartan Medoxomil.

Table 1: Spectrophotometric Method Parameters

Parameter Method 1 Method 2 Method 3 Method 4 Method 5

Solvent/Dilue

nt

0.1N NaOH:

Distilled

Water (3:7)[1]

Methanol[2]

[6]

Methanol:

Water (50:50

v/v)[3][5]

Methanol[4]

Phosphate

Buffer (pH

7.8)[8]

λmax (nm) 245[1] 247[2] 249[3][5]
249 (AUC:

239-259)[4]
249[8]

Linearity

Range

(µg/mL)

4-20[1] 2-10[2][6] 2-20[3][5] 4-14[4] 6-16[8]

Correlation

Coefficient

(r²)

0.9998[1] Not Specified 0.9996[3][5] Not Specified 0.9903[8]

Table 2: Method Validation Parameters
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Parameter Method 1 Method 2 Method 3 Method 4 Method 5

Accuracy (%

Recovery)
Not Specified 98-101%[2]

99.9-101.8%

[3]

98.62-

101.2%[4]

98.08-

98.72%[8]

Precision

(%RSD)
< 2%[1] < 2%[2] < 2%[3] Not Specified Not Specified

LOD (µg/mL) Not Specified Not Specified 0.204[3] Not Specified Not Specified

LOQ (µg/mL) Not Specified Not Specified 0.619[3] Not Specified Not Specified

Experimental Protocols
The following are detailed protocols for the preparation of standard solutions and the analytical

procedure for the determination of Azilsartan Medoxomil.

Protocol 1: Method using Methanol as Solvent

Preparation of Standard Stock Solution (1000 µg/mL):

Accurately weigh 100 mg of Azilsartan Medoxomil reference standard.

Transfer it into a 100 mL volumetric flask.

Dissolve and make up the volume with methanol. Sonicate for 15 minutes to ensure

complete dissolution.

Preparation of Working Standard Solution (100 µg/mL):

Pipette 10 mL of the standard stock solution into a 100 mL volumetric flask.

Dilute to the mark with methanol.[2]

Preparation of Calibration Curve Solutions:

Prepare a series of dilutions in the concentration range of 2-10 µg/mL by pipetting

appropriate aliquots of the working standard solution into 10 mL volumetric flasks and

diluting with methanol.[2]
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Sample Preparation (for Pharmaceutical Formulations):

Weigh and powder 20 tablets.

Accurately weigh a quantity of powder equivalent to 10 mg of Azilsartan Medoxomil.

Transfer to a 100 mL volumetric flask, add about 70 mL of methanol, and sonicate for 15

minutes.

Make up the volume with methanol and filter through a Whatman filter paper.

Dilute the filtrate appropriately with methanol to obtain a final concentration within the

linearity range.

Spectrophotometric Measurement:

Scan the prepared solutions from 200-400 nm using methanol as a blank.

Measure the absorbance of the standard and sample solutions at the wavelength of

maximum absorbance (λmax), which is approximately 247 nm.[2]

Construct a calibration curve by plotting absorbance versus concentration.

Determine the concentration of Azilsartan Medoxomil in the sample solution from the

calibration curve.

Protocol 2: Method using Methanol:Water (50:50 v/v) as Solvent

Preparation of Solvent Mixture:

Mix equal volumes of methanol and distilled water (50:50 v/v).

Preparation of Standard Stock and Working Solutions:

Follow steps 1 and 2 from Protocol 1, using the Methanol:Water (50:50 v/v) mixture as the

solvent.

Preparation of Calibration Curve Solutions:
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Prepare a series of dilutions in the concentration range of 2-20 µg/mL using the

Methanol:Water (50:50 v/v) mixture.[3][5]

Sample Preparation:

Follow step 4 from Protocol 1, using the Methanol:Water (50:50 v/v) mixture as the

solvent.

Spectrophotometric Measurement:

Scan the solutions from 200-400 nm using the Methanol:Water (50:50 v/v) mixture as a

blank.

Measure the absorbance at the λmax of approximately 249 nm.[3][5]

Construct the calibration curve and determine the sample concentration.
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Caption: Experimental Workflow for UV Spectrophotometric Analysis.
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Caption: Logical Relationship of Beer-Lambert Law and Calibration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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